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Compound of Interest

Compound Name: Isofenphos

Cat. No.: B1672234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed information on analytical standards,

reference materials, and validated protocols for the quantitative analysis of Isofenphos. The

following sections offer a summary of available standards, step-by-step experimental

procedures for sample preparation and chromatographic analysis, and visual workflows to

guide researchers in achieving accurate and reproducible results.

Introduction to Isofenphos
Isofenphos is an organophosphate insecticide primarily used to control soil-dwelling insects in

various agricultural settings.[1] Due to its potential impact on human health and the

environment, regulatory bodies worldwide have established maximum residue limits (MRLs) for

Isofenphos in food and environmental samples. Accurate monitoring of these residues is

crucial for ensuring food safety and environmental compliance.

Analytical Standards and Reference Materials for
Isofenphos
The selection of high-purity, certified reference materials is fundamental for the accurate

quantification of Isofenphos. A variety of analytical standards are commercially available in

different formats to suit diverse laboratory needs. These include neat materials, standard
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solutions in various organic solvents, and isotopically labeled internal standards for use in

mass spectrometry-based methods.

Below is a summary of commercially available analytical standards and reference materials for

Isofenphos and its related compounds. While purity and concentration are often provided,

certified values with uncertainty are typically detailed in the Certificate of Analysis (CoA) from

the supplier.

Table 1: Commercially Available Analytical Standards and Reference Materials for Isofenphos
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Product
Name

Supplier
CAS
Number

Format
Purity/Conc
entration

Storage
Condition

Isofenphos

CRM

LABSTANDA

RD

25311-71-1 Neat ≥ 95% 2-10°C

Isofenphos

Standard
Fujifilm Wako 25311-71-1 Neat 98.0+% 2-10°C

Isofenphos
AccuStandar

d
25311-71-1 Neat Not specified

Ambient

(>5°C)[2]

Isofenphos

solution

HPC

Standards

GmbH

25311-71-1
100 µg/mL in

Acetonitrile

ISO 17034

Certified
Not specified

Isofenphos

solution

HPC

Standards

GmbH

25311-71-1
100 µg/mL in

Ethyl acetate
Not specified Not specified

Isofenphos

solution

HPC

Standards

GmbH

25311-71-1
100 µg/mL in

Toluene
Not specified Not specified

Isofenphos-

methyl,

PESTANAL®

Sigma-

Aldrich
99675-03-3 Neat

Analytical

Standard
2-8°C[3]

Isofenphos-

methyl

AccuStandar

d
99675-03-3

100 µg/mL in

Methanol

Certified

Reference

Material

Ambient

(>5°C)[4]

Isofenphos-

d7
Benchchem

99675-03-3

(for

unlabeled)

Neat High Purity Not specified

Experimental Protocols
Accurate determination of Isofenphos residues in complex matrices such as food and

environmental samples requires robust sample preparation and sensitive analytical techniques.
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The following protocols detail the widely adopted QuEChERS method for sample extraction

and cleanup, followed by analysis using Gas Chromatography-Tandem Mass Spectrometry

(GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol 1: Sample Preparation using the QuEChERS
Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach for the extraction and cleanup of pesticide residues from a variety of food matrices.[5]

[6][7]

1. Sample Homogenization:

Weigh a representative portion of the sample (e.g., 10-15 g of fruit or vegetable).

Homogenize the sample using a high-speed blender to achieve a uniform consistency.

2. Extraction:

Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.[6]

If required, add an appropriate internal standard solution.

Add the QuEChERS extraction salts. A common formulation is 4 g of anhydrous magnesium

sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).[6]

Cap the tube tightly and shake vigorously for 1 minute to ensure thorough mixing and

extraction of the pesticides into the acetonitrile layer.[6]

Centrifuge the tube at ≥ 3000 x g for 5 minutes to separate the organic layer from the

aqueous and solid phases.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot (e.g., 1-6 mL) of the upper acetonitrile layer to a d-SPE cleanup tube.
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The d-SPE tube contains a mixture of sorbents to remove interfering matrix components. A

common mixture for general food samples is anhydrous MgSO₄ and Primary Secondary

Amine (PSA).

Cap the tube and vortex for 30 seconds to 1 minute.

Centrifuge at a high speed (e.g., 10,000 rpm) for 2-5 minutes.

4. Final Extract Preparation:

Carefully collect the supernatant (the cleaned extract).

The extract is now ready for direct analysis by LC-MS/MS or can be further processed for

GC-MS/MS analysis (e.g., solvent exchange).
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Extraction Dispersive SPE Cleanup

1. Homogenize Sample 2. Add Acetonitrile & Extraction Salts
10g sample

3. Shake Vigorously 4. Centrifuge 5. Transfer SupernatantAcetonitrile Layer 6. Add d-SPE Sorbents 7. Vortex 8. Centrifuge Final Extract for AnalysisCleaned Extract
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Sample Preparation (QuEChERS)

GC Injection

Chromatographic Separation
(HP-5ms column)

Electron Ionization (EI)

Quadrupole 1 (Precursor Ion Selection)

Collision Cell (Fragmentation)

Quadrupole 2 (Product Ion Selection)

Detection

Data Analysis & Quantification
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Sample Preparation (QuEChERS)

LC Injection

Chromatographic Separation
(C18 column)

Electrospray Ionization (ESI)

Quadrupole 1 (Precursor Ion Selection)

Collision Cell (Fragmentation)

Quadrupole 2 (Product Ion Selection)

Detection

Data Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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